Cas no 62563-80-8 (Vetiveryl Acetate)

• Product Name: Vetiveryl Acetate
• CAS No: 62563-80-8
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 505392
• PubChem ID: 24902099
• Update Time: 2026-04-29

Vetiveryl Acetate Chemical and Physical Properties

Names and Identifiers

• Vetivert acetate
• VETIVERYL ACETATE
• AI3-24214
• Vetiver acetate
• Vetiver acetate, Java
• Vetiverol, acetate
• Vetiveryl acetate (Vetiveria zizanioides (L.) Nash)
• Vetiveryl Acetate

• MDL： MFCD00046328
• Inchi： InChI=1S/C17H26O2/c1-10(2)14-8-16-11(3)6-15(19-13(5)18)7-12(4)17(16)9-14/h6,12,15-17H,7-9H2,1-5H3
• InChI Key： UAVFEMBKDRODDE-UHFFFAOYSA-N
• SMILES： CC1CC(C=C(C2C1CC(=C(C)C)C2)C)OC(=O)C

Experimental Properties

• Density: 0.976 g/mL at 25 °C(lit.)
• Boiling Point: 286 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.524(lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Vetiveryl Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 38
• Safety Instruction： 37
• RTECS：YY3177050
• Hazardous Material Identification：
• Risk Phrases：R38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on Vetiveryl Acetate

Vetiveryl Acetate (CAS No. 62563-80-8): A Comprehensive Overview

Vetiveryl Acetate (CAS No. 62563-80-8) is a versatile and aromatic compound widely used in the fragrance and flavor industries. This compound, derived from vetiver oil, is known for its distinctive earthy and woody scent, making it a valuable component in various perfumes, colognes, and personal care products. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research developments surrounding Vetiveryl Acetate.

Chemical Properties: Vetiveryl Acetate is a colorless to pale yellow liquid with a characteristic vetiver odor. Its molecular formula is C₁₇H₂₈O₂, and it has a molecular weight of approximately 264.4 g/mol. The compound is insoluble in water but readily soluble in ethanol and other organic solvents. These properties make it ideal for use in formulations where solubility in organic media is essential.

Synthesis and Production: Vetiveryl Acetate can be synthesized through several methods, including the esterification of vetiveryl alcohol with acetic acid or the transesterification of vetiver oil with ethyl acetate. The choice of method depends on the desired purity and yield of the final product. Recent advancements in green chemistry have led to more sustainable and environmentally friendly production processes, such as using biocatalysts for the esterification reaction.

Applications in Fragrance and Flavor Industries: One of the primary applications of Vetiveryl Acetate is in the fragrance industry. Its unique scent profile makes it a key ingredient in perfumes, colognes, and other personal care products. It is often used as a fixative to enhance the longevity of fragrances and to provide a rich, earthy base note. In the flavor industry, Vetiveryl Acetate is used to impart a subtle woody flavor to various food and beverage products.

Biological Activity: Recent studies have explored the biological activity of Vetiveryl Acetate. Research has shown that it possesses antimicrobial properties, which can be beneficial in cosmetic formulations to prevent microbial contamination. Additionally, some studies suggest that vetiver oil, from which Vetiveryl Acetate is derived, has potential anti-inflammatory and antioxidant effects. These properties make it an attractive candidate for use in skincare products designed to address skin issues such as acne and aging.

Safety and Regulatory Considerations: The safety of Vetiveryl Acetate has been extensively studied. It is generally recognized as safe (GRAS) by regulatory bodies such as the Food and Drug Administration (FDA) when used within specified limits. However, like many fragrance compounds, it can cause skin irritation or allergic reactions in some individuals. Therefore, it is important to conduct patch tests before using products containing Vetiveryl Acetate.

Sustainability and Environmental Impact: The production of vetiver oil, from which Vetiveryl Acetate is derived, has significant environmental benefits. Vetiver grass (Vetiveria zizanoides) is known for its ability to prevent soil erosion and improve soil quality. Sustainable farming practices for vetiver can contribute to environmental conservation while providing economic benefits to local communities.

Market Trends and Future Prospects: The global market for fragrances and flavors continues to grow, driven by increasing consumer demand for natural and sustainable products. As a result, there is a growing interest in compounds like Vetiveryl Acetate, which offer both natural origins and unique sensory profiles. Future research may focus on optimizing extraction methods to enhance yield and purity while minimizing environmental impact.

In conclusion, Vetiveryl Acetate (CAS No. 62563-80-8) is a multifaceted compound with significant applications in the fragrance and flavor industries. Its distinctive scent profile, coupled with potential biological activities, makes it a valuable ingredient in various formulations. Ongoing research into its properties and sustainable production methods ensures that it will continue to play an important role in these industries.